Cas no 1147723-36-1 (5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine)

• Product Name: 5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine
• CAS No: 1147723-36-1
• MF: C₁₇H₁₇ClN₈OS
• MW: 416.887879133224
• CID: 6088794
• PubChem ID: 32090560
• Update Time: 2025-07-20

5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine
• 1147723-36-1
• EN300-26614414
• Z372529820

• Inchi： 1S/C17H17ClN8OS/c1-28-16-19-11-13(18)14(20-16)15(27)24-7-9-25(10-8-24)17-21-22-23-26(17)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： RFVQMRZGRJIKKR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(N1CCN(C2=NN=NN2C2C=CC=CC=2)CC1)=O)SC

Computed Properties

• Exact Mass: 416.0934561g/mol
• Monoisotopic Mass: 416.0934561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Additional information on 5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine

Research Brief on 5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine (CAS: 1147723-36-1)

The compound 5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine (CAS: 1147723-36-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular proliferation and survival. Its unique structural features, including the tetrazole and pyrimidine moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In preclinical studies, 5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine demonstrated promising efficacy in inhibiting tumor growth in various cancer cell lines. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating central nervous system (CNS) disorders. Further pharmacokinetic studies are underway to optimize its bioavailability and reduce off-target effects.

The synthesis of this compound involves a multi-step process, with recent advancements focusing on improving yield and purity. Green chemistry approaches have been explored to minimize environmental impact during production. Additionally, structural analogs have been synthesized to explore structure-activity relationships (SAR) and identify derivatives with enhanced therapeutic profiles.

Despite its promising potential, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future research. Collaborative efforts between academia and industry are essential to accelerate its development and bring it closer to clinical trials.

In conclusion, 5-chloro-2-(methylsulfanyl)-4-[4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carbonyl]pyrimidine represents a promising candidate for further investigation in drug development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research is warranted to fully realize its therapeutic potential.